Cas no 2680801-38-9 (2-2-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalen-2-ylacetic acid)

• Product Name: 2-2-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalen-2-ylacetic acid
• CAS No: 2680801-38-9
• MF: C₁₄H₁₄F₃NO₃
• MW: 301.261074542999
• CID: 5635134
• PubChem ID: 165927541
• Update Time: 2025-10-28

2-2-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalen-2-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2680801-38-9
• EN300-28290469
• 2-[2-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalen-2-yl]acetic acid
• 2-2-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalen-2-ylacetic acid

• Inchi： 1S/C14H14F3NO3/c15-14(16,17)12(21)18-13(8-11(19)20)6-5-9-3-1-2-4-10(9)7-13/h1-4H,5-8H2,(H,18,21)(H,19,20)
• InChI Key： ULICSBOHNCLNCP-UHFFFAOYSA-N
• SMILES： FC(C(NC1(CC(=O)O)CC2C=CC=CC=2CC1)=O)(F)F

Computed Properties

• Exact Mass: 301.09257779g/mol
• Monoisotopic Mass: 301.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-2-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalen-2-ylacetic acid

Introduction to 2-2-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalen-2-ylacetic acid (CAS No. 2680801-38-9)

2-2-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalen-2-ylacetic acid, identified by its Chemical Abstracts Service number (CAS No. 2680801-38-9), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of tetrahydronaphthalene derivatives, featuring an amide functionality and a carboxylic acid group, which make it a versatile intermediate in the development of novel therapeutic agents.

The molecular structure of this compound incorporates a trifluoroacetamide moiety, which is known for its enhanced metabolic stability and improved pharmacokinetic properties. This feature is particularly valuable in drug design, as it can contribute to prolonged half-life and reduced degradation rates in biological systems. The presence of the tetrahydronaphthalene core further enhances its potential as a pharmacophore, offering opportunities for binding to biological targets with high specificity.

In recent years, there has been a growing interest in tetrahydronaphthalene derivatives due to their diverse biological activities. Studies have demonstrated that these compounds exhibit promising properties such as anti-inflammatory, analgesic, and anti-microbial effects. The amide group in 2-2-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalen-2-ylacetic acid plays a crucial role in modulating these activities by facilitating interactions with specific enzymes and receptors.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, including inflammation and infection. By designing molecules that can inhibit specific proteases, researchers can develop treatments for conditions such as arthritis and bacterial infections. The trifluoroacetamide moiety in this compound is particularly effective in mimicking the natural substrates of these enzymes, thereby enhancing binding affinity.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of tetrahydronaphthalene derivatives. Molecular docking studies have shown that 2-2-(2,2,2-trifluoroacetamido)-1,2,3,4-tetrahydronaphthalen-2-ylacetic acid can interact with several key targets involved in inflammatory pathways. For instance, it has been demonstrated to bind to cyclooxygenase (COX) enzymes, which are responsible for producing prostaglandins—a class of compounds involved in pain and inflammation.

The carboxylic acid group at the 2-position of the tetrahydronaphthalene ring provides an additional site for functionalization. This allows for further derivatization to create analogs with enhanced or modified biological activities. For example, esterification or amidation of this carboxylic acid group can lead to compounds with improved solubility or bioavailability.

In clinical research settings, 2680801-38-9 has been investigated as a potential lead compound for the development of novel anti-inflammatory drugs. Preliminary studies have shown that derivatives of this compound exhibit significant inhibitory effects on inflammatory cytokines such as TNF-α and IL-6. These findings are particularly promising given the increasing prevalence of chronic inflammatory diseases worldwide.

The synthesis of trifluoroacetamides remains a challenging yet rewarding area of organic chemistry. The introduction of fluorine atoms into amide groups can significantly alter the electronic properties of molecules, leading to enhanced stability and bioactivity. In the case of CAS No 2680801-38-9, the trifluoroacetamide moiety contributes to its resistance to hydrolysis under physiological conditions—a critical factor for drug candidates intended for oral administration.

Another notable aspect of this compound is its potential role in medicinal chemistry as a scaffold for drug discovery. The tetrahydronaphthalene core is known to be a privileged structure in medicinal chemistry due to its ability to adopt multiple conformations that can fit into various binding pockets within biological targets. This flexibility makes it an attractive starting point for designing molecules with tailored properties.

The carboxylic acid functionality also offers opportunities for further chemical modifications through reactions such as esterification or amidation. These transformations can be used to fine-tune the pharmacological profile of the compound by altering its solubility profile or improving its metabolic stability.

Recent studies have also explored the use of tetrahydronaphthalen derivatives as ligands for G protein-coupled receptors (GPCRs). GPCRs are membrane receptors that play a crucial role in signal transduction within cells. By designing molecules that can selectively bind to specific GPCRs, researchers can develop treatments for a wide range of diseases, including cardiovascular disorders and neurological conditions.

The amide group in CAS No 2680801-38-9 is particularly well-suited for interactions with GPCRs due to its ability to form hydrogen bonds with amino acid residues within the receptor binding pocket. This interaction can lead to potent modulation of receptor activity without causing off-target effects.

In conclusion, 2680801-38-9 represents a promising candidate for further development as a therapeutic agent or intermediate in drug synthesis. Its unique structural features—combining a tetrahydronaphthalene core with an amide and carboxylic acid functionality—make it highly versatile for medicinal chemistry applications. As research continues into new pharmaceuticals, this compound will likely play an important role in addressing unmet medical needs through innovative drug design strategies.